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Compound of Interest

Compound Name: TM471-1

CAS No.: 2649008-95-5

Cat. No.: B15544133

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TM471-1 is a potent and covalent inhibitor of Bruton's tyrosine kinase (BTK). BTK is a non-

receptor tyrosine kinase that plays a critical role in B cell development, differentiation, and

signaling. Dysregulation of BTK activity is implicated in various B-cell malignancies and

autoimmune diseases, making it a key target for therapeutic intervention. This document

provides a detailed protocol for assessing the in vitro kinase activity of TM471-1 against BTK

using a luminescence-based assay. Additionally, it summarizes the inhibitory activity of TM471-
1 against a panel of related kinases and visualizes the relevant signaling pathway and

experimental workflow.

Data Presentation
The inhibitory activity of TM471-1 was evaluated against wild-type BTK and other selected

kinases. The half-maximal inhibitory concentration (IC50) values are summarized in the table

below.
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Kinase Target IC50 (nM)

BTK (Wild-Type) 1.3

TEC 7.9

TXK 12.4

BTK (C481S mutant) >40,000

Table 1: Inhibitory activity of TM471-1 against various kinases. The data demonstrates high

potency against wild-type BTK and significantly reduced activity against the C481S mutant,

confirming its covalent binding mechanism.

Experimental Protocols
This protocol describes a biochemical assay to determine the potency of TM471-1 in inhibiting

BTK activity using the ADP-Glo™ Kinase Assay. This assay measures the amount of ADP

produced during the kinase reaction, which is directly proportional to the kinase activity.

Materials and Reagents
Recombinant human BTK enzyme (e.g., Promega V2941)

Poly (4:1 Glu, Tyr) peptide substrate (e.g., Promega)

ADP-Glo™ Kinase Assay Kit (Promega, V9101)

TM471-1 (dissolved in 100% DMSO)

Kinase Reaction Buffer (40 mM Tris, pH 7.5; 20 mM MgCl2; 0.1 mg/ml BSA; 2 mM MnCl2;

50 µM DTT)

ATP solution

White, opaque 96-well or 384-well plates

Multichannel pipettes
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Plate reader capable of measuring luminescence

Assay Procedure
TM471-1 Preparation:

Prepare a 10 mM stock solution of TM471-1 in 100% DMSO.

Create a serial dilution series of TM471-1 in kinase reaction buffer. The final DMSO

concentration in the assay should not exceed 1%.

Kinase Reaction Setup:

Prepare a 2X kinase/substrate master mix by diluting the BTK enzyme and Poly (4:1 Glu,

Tyr) substrate in the kinase reaction buffer to the desired concentrations.

Add 5 µL of the serially diluted TM471-1 or vehicle (DMSO) control to the wells of a white,

opaque plate.

Add 5 µL of the 2X kinase/substrate master mix to each well.

Include "no inhibitor" (vehicle only) and "no enzyme" (buffer only) controls.

Initiation of Kinase Reaction:

Prepare a 2X ATP solution in the kinase reaction buffer. The final ATP concentration

should be at the Km for BTK, if known, or at a concentration determined during assay

optimization.

Add 10 µL of the 2X ATP solution to each well to start the kinase reaction.

Gently mix the plate and incubate at 30°C for 60 minutes.

Termination of Kinase Reaction and ATP Depletion:

Equilibrate the ADP-Glo™ Reagent to room temperature.

Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the

remaining ATP.
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Incubate the plate at room temperature for 40 minutes.

ADP to ATP Conversion and Signal Detection:

Equilibrate the Kinase Detection Reagent to room temperature.

Add 40 µL of Kinase Detection Reagent to each well. This reagent converts the ADP

generated by the kinase reaction into ATP and provides luciferase and luciferin to generate

a luminescent signal.

Incubate the plate at room temperature for 30-60 minutes to stabilize the luminescent

signal.

Data Acquisition and Analysis:

Measure the luminescence of each well using a plate reader.

The luminescent signal is directly proportional to the amount of ADP produced and,

therefore, the kinase activity.

Plot the luminescence signal against the logarithm of the TM471-1 concentration.

Fit the data to a sigmoidal dose-response curve with a variable slope to determine the

IC50 value of TM471-1.
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Caption: BTK signaling pathway initiated by B-Cell Receptor activation.
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Caption: Workflow for the BTK kinase activity assay using ADP-Glo™.
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To cite this document: BenchChem. [Application Note: Protocol for TM471-1 in Kinase
Activity Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544133/docs#application-note-protocol-for-tm471-
1-in-kinase-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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